2-chloro-N-(2-isopropyl-6-methylphenyl)-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-(2-methyl-6-propan-2-ylphenyl)-5-nitrobenzamide
• InChI: InChI=1S/C17H17ClN2O3/c1-10(2)13-6-4-5-11(3)16(13)19-17(21)14-9-12(20(22)23)7-8-15(14)18/h4-10H,1-3H3,(H,19,21)
• InChI Key: KDLUAJQJUTULEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol

Description

2-chloro-N-(2-isopropyl-6-methylphenyl)-5-nitrobenzamide is a chemical compound that has been widely used in scientific research. This compound is a member of the benzamide family and is often referred to as CINPA1. It has been found to have several interesting properties that make it useful in a variety of research applications.

Scientific Research Applications

Anticonvulsant Activity

Research indicates that certain derivatives of 4-nitro-N-phenylbenzamides, closely related to 2-chloro-N-(2-isopropyl-6-methylphenyl)-5-nitrobenzamide, have been synthesized and evaluated for their anticonvulsant properties. These derivatives showed effectiveness in the maximal electroshock-induced seizure (MES) test in mice, suggesting potential applications in seizure management (Bailleux et al., 1995).

Antidiabetic Potential

A series of derivatives similar to this compound demonstrated in vitro antidiabetic activity against α-glucosidase. The study's molecular docking simulations revealed hydrogen bonding, electrostatic, and hydrophobic interactions with active site residues, indicating these compounds' potential as antidiabetic agents (Thakral et al., 2020).

Synthesis and Characterization

Several studies have focused on synthesizing and characterizing compounds structurally related to this compound. For example, a process involving esterification, reduction, chlorination, and aminolysis was used to synthesize chlorantraniliprole, a key intermediate closely related to the compound of interest (Yi-fen et al., 2010).

Medicinal Applications and Photorearrangement

The photorearrangement of N-aryl-2-nitrobenzamides, which are structurally similar to the compound , was studied for their potential in medicinal applications. The research explored the transformation of these compounds under exposure to light, offering insights into their chemical behavior and potential medicinal applications (Gunn & Stevens, 1973).

Bioavailability and Metabolism

In a study evaluating GW9662, a compound similar to this compound, the focus was on its bacterial mutagenicity and pharmacokinetic profile. The research offers insights into the metabolic pathways and bioavailability of such compounds, which is crucial for their potential therapeutic applications (Kapetanovic et al., 2012).

Crystal Structure and Spectroscopic Properties

The crystal structure and spectroscopic properties of compounds structurally related to this compound have been analyzed. Such studies are essential for understanding the physical and chemical properties of these compounds, which can inform their practical applications in various fields (He et al., 2014).